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Compound of Interest

Compound Name: ABA receptor agonist 1

Cat. No.: B15136022

Introduction

Abscisic acid (ABA) is a critical plant hormone that regulates various aspects of plant growth,
development, and stress responses, most notably tolerance to drought. The discovery of the
PYR/PYL/RCAR family of ABA receptors has paved the way for the development of synthetic
agonists that can mimic the effects of ABA, offering a promising strategy for enhancing crop
resilience to water-limited conditions.[1][2][3] High-throughput screening (HTS) is a powerful
approach for identifying novel ABA receptor agonists from large chemical libraries.[4][5] These
application notes provide an overview of the methodologies and protocols for conducting HTS
campaigns to discover and characterize such compounds.

The core principle of the most common HTS assays for ABA receptor agonists is based on the
ABA-dependent interaction between the PYR/PYL/RCAR receptors and Type 2C Protein
Phosphatases (PP2Cs), which are negative regulators of the ABA signaling pathway.[4][6][7] In
the presence of ABA or an agonist, the receptor undergoes a conformational change that
allows it to bind to and inhibit the activity of PP2Cs.[8] This relieves the inhibition of
downstream targets, primarily SnRK2 kinases, initiating a signaling cascade that leads to
various physiological responses, including stomatal closure to reduce water loss.

ABA Signaling Pathway

The signaling pathway for ABA is initiated by its binding to the PYR/PYL/RCAR receptors. This
binding event triggers the subsequent steps outlined in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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